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Introduction
4-Fluorophenyl methyl sulfone, with CAS Number 455-15-2, is a versatile crystalline solid

that has emerged as a pivotal building block in various scientific domains.[1][2] Its unique

molecular architecture, featuring an electron-withdrawing sulfonyl group and a fluorine atom on

a phenyl ring, imparts favorable electronic properties, chemical stability, and reactivity.[1] These

characteristics make it an invaluable intermediate in the synthesis of complex molecules. This

guide provides an in-depth analysis of its chemical properties, synthesis methodologies, and

diverse applications, with a particular focus on its role in pharmaceutical development and

materials science for researchers and drug development professionals.[1][3]

Physicochemical and Spectroscopic Profile
The distinct properties of 4-Fluorophenyl methyl sulfone are foundational to its utility. The

presence of the fluorine atom and the sulfone moiety significantly influences its melting point,

polarity, and reactivity in synthetic transformations.

Core Properties
A summary of the key physicochemical properties is presented below for quick reference.
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Property Value Source(s)

CAS Number 455-15-2 [1][2]

Molecular Formula C₇H₇FO₂S [1][2][4]

Molecular Weight 174.19 g/mol [1][2]

Appearance
White to off-white

solid/crystalline powder
[1][2][4]

Melting Point 77-81 °C [1][5][6]

Purity ≥ 97% [7]

Synonyms

1-fluoro-4-

(methylsulfonyl)benzene, p-

Fluorophenyl methyl sulfone

[2][4]

MDL Number MFCD00039753 [1][3]

EC Number 207-237-0 [4][7]

PubChem ID 67994 [1]

Spectroscopic Data
Spectroscopic analysis is critical for the structural confirmation of 4-Fluorophenyl methyl
sulfone. The following nuclear magnetic resonance (NMR) data has been reported for the

compound in deuterated chloroform (CDCl₃).[8]

¹H NMR (400 MHz, CDCl₃): δ 8.13-7.66 (m, 2H), 7.29-7.25 (m, 2H), 3.08 (s, 3H)[8]

¹³C NMR (125 MHz, CDCl₃): δ 165.78 (d, J = 256.0 Hz), 136.70 (d, J = 3.0 Hz), 130.29 (d, J

= 9.5 Hz), 116.68 (d, J = 22.5 Hz), 44.66[8]

The characteristic splitting patterns in the ¹³C NMR spectrum, particularly the large coupling

constant (J = 256.0 Hz) for the carbon attached to the fluorine, are definitive for the C-F bond.

Synthesis Methodologies: A Tale of Two Pathways
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The synthesis of 4-Fluorophenyl methyl sulfone can be accomplished through several

routes. The choice of method often depends on factors such as starting material availability,

desired scale, and cost-effectiveness. Below, two common and validated laboratory-scale

preparations are detailed.

Method 1: Reductive Methylation of 4-Fluorobenzene
Sulfonyl Chloride
This classical approach is a robust, two-step process that provides high yields and is suitable

for industrial scale-up.[9] It begins with the reduction of the commercially available sulfonyl

chloride to a sulfinate salt, which is then methylated in situ.

Experimental Protocol
Reaction Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and

magnetic stirrer, combine sodium sulfite (25.2 g) and sodium bicarbonate (16.8 g) with 100

mL of water.[8][9]

Causality Insight:Sodium bicarbonate is used as a base to neutralize the HCl formed

during the initial reduction of the sulfonyl chloride, driving the reaction to completion.

Reduction: Heat the mixture to reflux until all solids dissolve. Then, add 4-fluorobenzene

sulfonyl chloride (21.0 g) in portions to control the initial reaction rate. Continue refluxing for

4 hours.[8]

Methylation: Cool the reaction mixture to 40-45°C. Add dimethyl sulfate (18.9 g) dropwise via

an addition funnel, maintaining the temperature in the specified range.[8][9]

Causality Insight:Dimethyl sulfate is a potent and efficient methylating agent for the

sulfinate intermediate. Temperature control is crucial to prevent side reactions and ensure

selective methylation.

Workup and Isolation: After the addition is complete, heat the mixture at reflux for an

additional hour. Add 200 mL of water and allow the mixture to cool to room temperature.[8][9]

A significant amount of solid will precipitate.
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Purification: Collect the solid product by filtration and wash thoroughly with water to remove

any inorganic salts. The resulting white solid is 4-Fluorophenyl methyl sulfone.[8]

Synthesis Workflow Diagram

Starting Materials

Reaction Steps

4-Fluorobenzene
Sulfonyl Chloride

Step 1: Reduction
- Add A, B, C to Water

- Reflux for 4h

Sodium Sulfite (Na₂SO₃)

Sodium Bicarbonate (NaHCO₃)

Dimethyl Sulfate

Step 2: Methylation
- Cool to 40-45°C
- Add D dropwise

Step 3: Workup
- Reflux for 1h

- Cool & Precipitate

Step 4: Isolation
- Filter solid

- Wash with Water

Final Product:
4-Fluorophenyl
methyl sulfone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Fluorophenyl methyl sulfone via reductive

methylation.

Method 2: Palladium-Catalyzed Cross-Coupling
A more modern approach utilizes a palladium-catalyzed reaction, showcasing the power of

transition-metal catalysis in C-S bond formation.[8] This method is advantageous for its use of

common chemicals and simpler purification process, albeit with potentially more expensive

reagents for large-scale synthesis.[8]

Experimental Protocol
Reaction Setup: In a reaction tube, combine 4-fluoroiodobenzene (0.5 mmol), dimethyl sulfite

(5 mmol), bis(triphenylphosphine)palladium(II) chloride (0.05 mmol), 1,1,3,3-
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tetramethyldisiloxane (0.75 mmol), and tetrabutylammonium bromide (0.5 mmol).[8]

Causality Insight:The palladium complex serves as the catalyst. The disiloxane acts as a

mild reducing agent in the catalytic cycle, and tetrabutylammonium bromide is a phase

transfer catalyst to facilitate the reaction between components in different phases.

Reaction: Heat the sealed reaction mixture at 120°C for 18 hours.[8]

Purification: After cooling, filter the mixture and remove the solvent from the filtrate via rotary

evaporation. Purify the resulting residue using silica gel column chromatography with

petroleum ether as the eluent to yield the final product.[8]

Applications in Research and Development
The unique combination of a stable sulfone group and a reactive fluorinated phenyl ring makes

4-Fluorophenyl methyl sulfone a highly sought-after intermediate.[1]

Pharmaceutical Development
This compound is a cornerstone in medicinal chemistry for constructing more complex

pharmacologically active molecules.[1]

Glucokinase Activators: It is explicitly used in the preparation of substituted indazole amides,

which function as glucokinase activators for potential diabetes treatments.[2][4][6]

Anti-Inflammatory and Anti-Cancer Agents: Due to its favorable electronic properties and

stability, it is frequently incorporated into the design of novel anti-inflammatory, analgesic,

and anti-cancer therapies.[1]

Matrix Metalloproteinase (MMP) Inhibitors: It has been used in the synthesis of

phenoxyphenyl sulfone derivatives investigated as potent and selective MMP inhibitors.

Conceptual Role in Drug Discovery

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.guidechem.com/question/what-is-the-preparation-method-id125811.html
https://www.guidechem.com/question/what-is-the-preparation-method-id125811.html
https://www.guidechem.com/question/what-is-the-preparation-method-id125811.html
https://www.benchchem.com/product/b021136?utm_src=pdf-body
https://www.chemimpex.com/products/27565
https://www.chemimpex.com/products/27565
http://www.pharmaffiliates.com/en/455-15-2-4-fluorophenyl-methyl-sulfone-pa270018825.html
https://www.echemi.com/products/pid_Seven32226-4-fluorophenylmethylsulfone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8395595.htm
https://www.chemimpex.com/products/27565
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Fluorophenyl
methyl sulfone
(Building Block)

Synthetic Transformation
(e.g., Nucleophilic Aromatic Substitution)

Step 1

Advanced Intermediate
(e.g., Substituted Indazole Amide Precursor)

Step 2

Final API Synthesis
(Active Pharmaceutical Ingredient)

Step 3

Lead Candidate for
Preclinical Trials

Outcome

Click to download full resolution via product page

Caption: Role of 4-Fluorophenyl methyl sulfone as a key starting material in a drug discovery

workflow.

Material Science and Agrochemicals
High-Performance Polymers: In materials science, the sulfone group contributes to improved

thermal and chemical resistance, making it a valuable component in the formulation of

specialty polymers and coatings for demanding applications in electronics and automotive

industries.[1][3]
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Agrochemicals: The compound also serves as an intermediate in the production of modern

agrochemicals, including certain types of herbicides and fungicides, contributing to enhanced

crop protection.[1]

Safety, Handling, and Storage
Proper handling and storage are paramount to ensure safety and maintain the integrity of 4-
Fluorophenyl methyl sulfone. It is classified as an irritant.[4][5]

Safety Aspect Recommendation Source(s)

Hazard Class Irritant, Combustible Solid [4][5][7]

Personal Protective Equipment

(PPE)

Eyeshields, chemical-resistant

gloves, type N95 (US) dust

mask

[7]

Handling

Avoid contact with skin, eyes,

and clothing. Handle in a well-

ventilated area or under a

fume hood.

Storage

Store in a tightly sealed

container in a cool, dry place.

Recommended storage

temperature is 2-8°C.

[1][2]

First Aid (Eyes)

Rinse immediately with plenty

of water for at least 15

minutes. Seek medical

attention.

[10]

First Aid (Skin)

Wash off immediately with

soap and plenty of water while

removing contaminated

clothing.

[10]

Conclusion
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4-Fluorophenyl methyl sulfone is more than just a chemical intermediate; it is an enabling

tool for innovation in science and technology. Its well-defined properties, accessible synthesis

routes, and proven utility in high-value applications like drug discovery and advanced materials

make it a compound of significant interest. For researchers and developers, a thorough

understanding of its chemistry and handling is the first step toward leveraging its full potential in

creating next-generation pharmaceuticals, polymers, and other advanced chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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